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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of IR 754 Carboxylic Acid (CAS No. 2311980-68-2). Adherence to these procedures is critical

to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Hazard Information
IR 754 Carboxylic Acid is a near-infrared (NIR) cyanine dye that requires careful handling.

According to the Safety Data Sheet (SDS), this compound is classified as a skin and eye

irritant.[1][2]

Hazard Identification and Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][2]

Signal Word: Warning[1][2]
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Operational Plan: From Receipt to Disposal
This step-by-step guide outlines the procedures for the safe handling of IR 754 Carboxylic
Acid in a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound at 4°C in a tightly sealed container, protected from moisture

and light.[3]

Labeling: Ensure all containers are clearly labeled with the compound name, CAS number,

concentration, date of receipt, and relevant hazard warnings.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling IR 754 Carboxylic Acid in both solid

and solution forms.
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Protection Type Minimum Requirement Rationale

Eye and Face Protection

ANSI Z87-compliant safety

glasses with side shields or

chemical splash goggles.[4] A

face shield should be worn

over goggles when there is a

significant splash hazard.

Protects against eye irritation

from dust particles or splashes

of the solution.[1]

Hand Protection

Disposable nitrile gloves are

the minimum requirement.[4]

Consider double-gloving for

added protection. Gloves must

be inspected before use and

changed immediately upon

contamination.

Prevents skin contact and

irritation.[1][5]

Body Protection

A laboratory coat is the

minimum requirement.[6]

Consider a chemically resistant

apron for procedures with a

higher risk of splashing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

All handling of the solid form

and preparation of solutions

should be conducted in a

certified chemical fume hood to

minimize inhalation of dust or

aerosols.[7]

Prevents respiratory tract

irritation.

Handling and Experimental Procedures
Designated Area: All work with IR 754 Carboxylic Acid should be performed in a designated

area, preferably within a chemical fume hood.[7]

Weighing: When weighing the solid form, do so in a fume hood to avoid the generation and

inhalation of dust particles.[7]
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Reconstitution: When preparing solutions, add the solvent slowly to the dye to prevent

splashing.[7]

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[1][2]

Spill and Emergency Procedures
Spill Cleanup: In case of a spill, avoid breathing dust or vapors.[5] Use appropriate PPE and

absorb liquid spills with an inert material (e.g., diatomite, universal binders).[1]

Decontaminate the spill area and equipment by scrubbing with alcohol.[1] Collect all cleanup

materials in a sealed container for hazardous waste disposal.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do.[1][5] Seek prompt medical attention.

Skin Contact: Wash the affected area thoroughly with plenty of soap and water.[1][2]

Remove contaminated clothing and wash it before reuse.[1][2] If skin irritation occurs, seek

medical advice.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory

support and seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a physician or

Poison Control Center immediately.[1][5]

Disposal Plan
All waste contaminated with IR 754 Carboxylic Acid is considered hazardous waste and must

be disposed of in accordance with institutional, local, state, and federal regulations.

Waste Segregation: Do not mix cyanine dye waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[7]

Containerization: Collect all solid and liquid waste in designated, sealed, and clearly labeled

hazardous waste containers.[7]
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Contaminated Materials: This includes used gloves, pipette tips, bench paper, and any other

disposable materials that have come into contact with the dye. These items must be placed

in a designated hazardous waste container.[7]

Empty Containers: The first rinse of an "empty" container must be collected and disposed of

as hazardous waste.[7]

Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of

hazardous waste.[7]

Experimental Workflow Visualization
The following diagram illustrates the key steps for the safe handling of IR 754 Carboxylic
Acid, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of IR 754 Carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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